Cas no 1609406-70-3 ([1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride)

• Product Name: [1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride
• CAS No: 1609406-70-3
• MF: C₇H₁₂ClN₃O
• MW: 189.642680168152
• MDL: MFCD26959657
• CID: 4608679
• Update Time: 2025-05-22

[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride

• MDL： MFCD26959657
• Inchi： 1S/C7H11N3O.ClH/c1-4(8)7-9-6(10-11-7)5-2-3-5;/h4-5H,2-3,8H2,1H3;1H
• InChI Key： BGGCRXIBAYPCBL-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C2CC2)N=1)(N)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on [1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride

[1-(3-Cyclopropyl-1,2,4-Oxadiazol-5-yl)ethyl]amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1609406-70-3, known as [1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. The molecule consists of a cyclopropyl group attached to an oxadiazole ring, which is further connected to an ethylamine moiety. The hydrochloride salt form is commonly used in research and development due to its stability and solubility properties.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry. The oxadiazole ring is a heterocyclic structure that can impart various biological activities depending on its substitution pattern. In the case of [1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride, the cyclopropyl group introduces steric hindrance and enhances the molecule's stability. This makes it a promising candidate for exploring its potential as a therapeutic agent.

One of the key areas of research involving this compound is its role in enzyme inhibition. Scientists have investigated its ability to inhibit certain kinases and proteases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders. The ethylamine group plays a crucial role in binding to these enzymes, making the compound a valuable tool in drug discovery.

Moreover, the synthesis of [1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride has been optimized through various methodologies. Researchers have employed both traditional organic synthesis techniques and modern catalytic methods to achieve high yields and purity. These advancements have facilitated its use in preclinical studies and early-stage clinical trials.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution properties. Studies have shown that it can cross cellular membranes efficiently due to its lipophilic nature. However, further research is needed to fully understand its metabolism and excretion pathways in vivo.

Another intriguing aspect of this compound is its potential as a building block for more complex molecules. Its modular structure allows for easy functionalization, enabling chemists to explore a wide range of derivatives with diverse biological activities. This versatility underscores its importance in combinatorial chemistry and high-throughput screening campaigns.

Looking ahead, the future of [1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride lies in its continued exploration as a lead compound for drug development. With ongoing advancements in computational chemistry and artificial intelligence-driven drug design tools, researchers are poised to uncover new therapeutic applications for this molecule.

In conclusion, CAS No. 1609406-70-3 represents a significant advancement in organic chemistry with promising implications for medicine. Its unique structure, coupled with recent research findings, positions it as a key player in the quest for novel therapeutic agents.